Cas no 54149-11-0 (2-(4-nitrophenyl)indolizine)
2-(4-nitrophenyl)indolizine structure
Product Name:2-(4-nitrophenyl)indolizine
CAS No:54149-11-0
MF:C14H10N2O2
MW:238.241403102875
CID:1587539
PubChem ID:243979
Update Time:2025-04-21
2-(4-nitrophenyl)indolizine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-nitrophenyl)indolizine
- 2-(4-Nitro-phenyl)-indolizin
- AR-1C8089
- ST50994777
- CTK4J9770
- 2-(4-nitro-phenyl)-indolizine
- AC1L6CQ9
- NSC54310
- SureCN1852148
- AC1Q21EY
- 2-p-nitrophenylindolizine
- 2-(p-nitrophenyl)indolizine
- 2-(4-Nitro-phenyl)-indolizin; AR-1C8089; ST50994777; CTK4J9770; 2-(4-nitro-phenyl)-indolizine; AC1L6CQ9; NSC54310; SureCN1852148; AC1Q21EY; 2-p-nitrophenylindolizine; 2-(p-nitrophenyl)indolizine;
- Indolizine, 2-(4-nitrophenyl)-
- STL417063
- AKOS000416705
- 54149-11-0
- NSC-54310
- DTXSID90288133
- SCHEMBL1852148
- DS-003373
-
- Inchi: 1S/C14H10N2O2/c17-16(18)13-6-4-11(5-7-13)12-9-14-3-1-2-8-15(14)10-12/h1-10H
- InChI Key: CCRXTYXEWWXCOM-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1)C1C=C2C=CC=CN2C=1)=O
Computed Properties
- Exact Mass: 238.0743
- Monoisotopic Mass: 238.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- Density: 1.26
- Refractive Index: 1.652
- PSA: 47.55
- LogP: 4.03770
2-(4-nitrophenyl)indolizine Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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